2-((3-(4-bromophenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[[2-(4-bromophenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C24H27BrN4O3S/c1-29-12-10-24(11-13-29)27-22(16-4-6-17(25)7-5-16)23(28-24)33-15-21(30)26-19-9-8-18(31-2)14-20(19)32-3/h4-9,14H,10-13,15H2,1-3H3,(H,26,30)
• InChI Key: XOEKRIVPDOLGSU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=C(C=C(C=C3)OC)OC)C4=CC=C(C=C4)Br
• Molecular Formula: C24H27BrN4O3S
• Molecular Weight: 531.5 g/mol

Description

2-((3-(4-bromophenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H27BrN4O3S and its molecular weight is 531.47. The purity is usually 95%.
BenchChem offers high-quality 2-((3-(4-bromophenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-(4-bromophenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

CCR5 Receptor Antagonism

One area of research involves the study of compounds acting as CCR5 receptor antagonists, which are crucial for understanding the mechanism of action for HIV entry inhibitors. For example, molecules similar in structural complexity have been evaluated for their ability to noncompetitively antagonize the CCR5 receptor, offering insights into novel HIV treatment strategies (Watson et al., 2005).

ORL1 Receptor Agonists

Research into the ORL1 (orphanin FQ/nociceptin) receptor, which plays a role in pain modulation, has led to the discovery of high-affinity, non-peptide agonists. These findings contribute to the development of new pain management therapies (Röver et al., 2000).

Analgesic and Anti-Inflammatory Activities

Compounds with a similar molecular framework have been investigated for their analgesic and anti-inflammatory potential, offering alternatives to traditional pain relief and anti-inflammatory medications (Gopa et al., 2001).

Antimicrobial Activity

The exploration of novel antimicrobial agents is a crucial area of research, with some studies focusing on the synthesis and evaluation of new compounds for their ability to combat bacterial and fungal infections. These studies contribute to the ongoing search for effective treatments against resistant microbial strains (Fahim & Ismael, 2019).

Anticancer and Antidiabetic Potential

The development of new anticancer and antidiabetic agents is another significant area of application. Compounds with specific structural features have been shown to exhibit potent activities against various cancer cell lines and to offer new approaches for diabetes management (Flefel et al., 2019).